![molecular formula C15H13NO2 B241809 3-(benzylamino)-2-benzofuran-1(3H)-one](/img/structure/B241809.png)
3-(benzylamino)-2-benzofuran-1(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Benzylamino)-2-benzofuran-1(3H)-one, also known as Furosemide, is a potent diuretic drug that is used to treat conditions such as edema, hypertension, and congestive heart failure. Furosemide works by inhibiting the reabsorption of sodium, chloride, and water in the kidneys, leading to increased urine production and elimination of excess fluid from the body.
Mechanism of Action
3-(benzylamino)-2-benzofuran-1(3H)-one works by inhibiting the sodium-potassium-chloride cotransporter (NKCC2) in the ascending limb of the loop of Henle in the kidney. This leads to decreased reabsorption of sodium, chloride, and water, resulting in increased urine production and elimination of excess fluid from the body.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects, including:
1. Increased urine production and elimination of excess fluid from the body.
2. Decreased reabsorption of sodium, chloride, and water in the kidney.
3. Reduced blood volume and cardiac output.
4. Decreased blood pressure.
5. Increased excretion of potassium and magnesium.
Advantages and Limitations for Lab Experiments
3-(benzylamino)-2-benzofuran-1(3H)-one has several advantages for lab experiments, including its well-established diuretic properties and its ability to inhibit NKCC2 in the kidney. However, this compound also has some limitations, including its potential for off-target effects and its relatively short half-life.
Future Directions
There are several future directions for research on 3-(benzylamino)-2-benzofuran-1(3H)-one, including:
1. Investigating the role of this compound in the treatment of other conditions, such as acute kidney injury and pulmonary edema.
2. Developing more selective inhibitors of NKCC2 for the treatment of hypertension and other conditions.
3. Investigating the potential use of this compound in combination with other diuretics or antihypertensive drugs.
4. Studying the long-term effects of this compound on kidney function and electrolyte balance.
5. Investigating the potential use of this compound in the treatment of other diseases, such as cancer and autoimmune disorders.
In conclusion, this compound is a potent diuretic drug that has been extensively studied for its clinical and scientific applications. Its mechanism of action involves the inhibition of NKCC2 in the kidney, leading to increased urine production and elimination of excess fluid from the body. While this compound has several advantages for lab experiments, it also has some limitations and potential for off-target effects. Future research on this compound could lead to new treatments for a variety of conditions and diseases.
Synthesis Methods
3-(benzylamino)-2-benzofuran-1(3H)-one can be synthesized through a multi-step process starting from 2-acetylfuran. The first step involves the reaction of 2-acetylfuran with hydrazine hydrate to form 2-hydrazinylfuran. This intermediate is then reacted with benzaldehyde to produce 3-(benzylamino)-2-furylpropenal. The final step involves the reaction of 3-(benzylamino)-2-furylpropenal with acetic anhydride to form this compound.
Scientific Research Applications
3-(benzylamino)-2-benzofuran-1(3H)-one has been extensively studied for its diuretic properties and has been used in clinical practice for several decades. In addition to its clinical use, this compound has also been used in scientific research to investigate the mechanisms of diuresis and the role of sodium transporters in the kidney. This compound has also been used in animal studies to investigate the effects of diuretics on blood pressure and cardiac function.
Properties
Molecular Formula |
C15H13NO2 |
---|---|
Molecular Weight |
239.27 g/mol |
IUPAC Name |
3-(benzylamino)-3H-2-benzofuran-1-one |
InChI |
InChI=1S/C15H13NO2/c17-15-13-9-5-4-8-12(13)14(18-15)16-10-11-6-2-1-3-7-11/h1-9,14,16H,10H2 |
InChI Key |
SXRNXWZOQUSCJD-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CNC2C3=CC=CC=C3C(=O)O2 |
Canonical SMILES |
C1=CC=C(C=C1)CNC2C3=CC=CC=C3C(=O)O2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.